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Compound of Interest

Compound Name: 4,5-Diamino-2-thiouracil

Cat. No.: B089401 Get Quote

An In-depth Technical Guide to 4,5-Diamino-2-
thiouracil
For Researchers, Scientists, and Drug Development Professionals

Introduction
4,5-Diamino-2-thiouracil, a pyrimidine derivative, is a molecule of significant interest in

medicinal chemistry and drug development. Its structural similarity to endogenous nucleobases

makes it a candidate for investigation in various therapeutic areas, particularly as an

antimetabolite or a scaffold for the synthesis of more complex bioactive molecules. This

technical guide provides a comprehensive overview of its chemical identity, safety data,

synthesis protocols, and potential biological relevance.

Chemical Identification and Properties
CAS Number: 1004-76-8

Synonyms: 5,6-Diamino-2-thiouracil, 4,5-Diamino-6-hydroxy-2-mercaptopyrimidine[1]

Molecular Formula: C₄H₆N₄OS

Molecular Weight: 158.18 g/mol
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The physical and chemical properties of 4,5-Diamino-2-thiouracil are summarized in the table

below.

Property Value Reference

Appearance Solid

Melting Point >300 °C

Assay 85%

InChI Key
QYSWOQHLIDKEOL-

UHFFFAOYSA-N

SMILES String NC1=C(N)C(=O)NC(=S)N1

Safety Data Sheet
A comprehensive summary of the safety information for 4,5-Diamino-2-thiouracil is presented

below, compiled from available Material Safety Data Sheets (MSDS).

Hazard Identification GHS Classification Precautionary Statements

Pictogram

P280: Wear protective gloves/

protective clothing/ eye

protection/ face protection.

Signal Word Warning

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.P312: Call a POISON

CENTER or doctor/ physician if

you feel unwell.
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First Aid Measures

Inhalation
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Handling and Storage

Precautions for Safe Handling

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where

dust is formed.

Conditions for Safe Storage
Store in a cool place. Keep container tightly

closed in a dry and well-ventilated place.

Personal Protective Equipment

Eye/Face Protection
Safety glasses with side-shields conforming to

EN166.

Skin Protection
Handle with gloves. Gloves must be inspected

prior to use.

Respiratory Protection

For nuisance exposures use type P95 (US) or

type P1 (EU EN 143) particle respirator. For

higher level protection use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator

cartridges.
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Experimental Protocols
Synthesis of 4,5-Diamino-2-thiouracil
A common synthetic route to 4,5-Diamino-2-thiouracil involves the nitrosation of 6-amino-2-

thiouracil followed by reduction. A representative protocol is described below.

Materials:

6-Amino-2-thiouracil

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Sodium dithionite (Na₂S₂O₄)

Water

Procedure:

Nitrosation: Dissolve 6-amino-2-thiouracil in a suitable aqueous acidic solution, typically

dilute hydrochloric acid. Cool the solution in an ice bath.

Slowly add a solution of sodium nitrite in water dropwise while maintaining the low

temperature. The reaction mixture will typically change color, indicating the formation of the

nitroso intermediate.

Reduction: After the nitrosation is complete, the nitroso intermediate is reduced. A solution of

sodium dithionite in water is added portion-wise to the reaction mixture. The color of the

solution will change again as the nitroso group is reduced to an amino group.

Isolation: The product, 4,5-diamino-2-thiouracil, may precipitate out of the solution upon

completion of the reduction. The solid can be collected by filtration, washed with cold water,

and dried. Further purification can be achieved by recrystallization.

This synthetic workflow can be visualized in the following diagram:
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Synthesis of 4,5-Diamino-2-thiouracil
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Caption: A simplified workflow for the synthesis of 4,5-Diamino-2-thiouracil.

Biological Activity and Signaling Pathways
While specific signaling pathways for 4,5-diamino-2-thiouracil are not extensively

documented, its structural similarity to purine precursors suggests potential involvement in
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nucleotide metabolism pathways. Thiouracil derivatives are known to act as inhibitors of

various enzymes. For instance, the well-known derivative propylthiouracil inhibits thyroid

peroxidase, thereby blocking the synthesis of thyroid hormones.

Given its diaminopyrimidine core, 4,5-diamino-2-thiouracil could potentially be explored as an

inhibitor of enzymes that utilize similar endogenous substrates, such as dihydrofolate

reductase (DHFR) or kinases. Many diaminopyrimidine derivatives have been investigated as

DHFR inhibitors for antibacterial and anticancer applications.

The general mechanism of action for such antimetabolites often involves competitive inhibition

of an enzyme or incorporation into nucleic acids, leading to disruption of cellular processes. A

hypothetical signaling pathway illustrating the potential mechanism of a diaminopyrimidine-

based drug targeting cell proliferation is shown below.
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Hypothetical Signaling Pathway for a Diaminopyrimidine Derivative
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Caption: A potential mechanism of action for a diaminopyrimidine-based drug.

Experimental Workflow for Biological Evaluation
For researchers interested in evaluating the biological activity of 4,5-Diamino-2-thiouracil, a
typical experimental workflow for in vitro screening is outlined below. This workflow is designed
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to assess the cytotoxic and potential mechanistic effects of the compound on cancer cell lines.

In Vitro Experimental Workflow for 4,5-Diamino-2-thiouracil

Initial Screening

Mechanistic Studies

Cancer Cell Line Culture
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4,5-Diamino-2-thiouracil
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Apoptosis Assay
(e.g., Annexin V)

Western Blot for
Signaling Proteins

Click to download full resolution via product page

Caption: A standard workflow for evaluating the in vitro activity of a test compound.

Conclusion
4,5-Diamino-2-thiouracil is a versatile chemical intermediate with potential applications in

drug discovery. This guide has provided essential information regarding its identification, safety,
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and synthesis. While its specific biological roles are still under exploration, its structural

features suggest it may serve as a valuable starting point for the development of novel

therapeutics, particularly in the realm of antimetabolite-based therapies. Further research into

its mechanism of action and potential enzymatic targets will be crucial in fully elucidating its

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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